BE“GHE Foundational & Exploratory

Check Availability & Pricing

Indinavir-d6: A Technical Guide to its Certificate
of Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Indinavir-d6

Cat. No.: B1140607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive explanation of the data and methodologies
typically presented in a Certificate of Analysis (CoA) for Indinavir-d6. Indinavir-dé6 is the
deuterated analog of Indinavir, a potent and specific inhibitor of the human immunodeficiency
virus (HIV-1) protease.[1][2][3] It serves as an ideal internal standard for the quantification of
Indinavir in biological matrices during pharmacokinetic and other research studies, primarily
utilizing mass spectrometry-based assays.[2]

Identification and Chemical Properties

A Certificate of Analysis begins with the fundamental identification of the compound. This
section includes its chemical name, structure, molecular formula, and molecular weight.
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Identifier Value
Product Name Indinavir-d6
Synonyms L-735,524-d6, MK-639-d6

2,3,5-trideoxy-N-[(1S,2R)-2,3-dihydro-2-
hydroxy-1H-inden-1-yl]-5-[(2S)-2-[[(1,1-

Chemical Name dimethylethyl-d6)amino]carbonyl]-4-(3-
pyridinylmethyl)-1-piperazinyl]-2-(phenylmethyl)-
D-erythro-pentonamide

Molecular Formula C36H41DsNs0a

619.8 g/mol (Calculated based on Indinavir's

Molecular Weight

MW of 613.8 g/mol )[3]

Not explicitly found for d6, Indinavir is 150378-
CAS Number

17-9[3]
Source Synthetic

Quantitative Data Summary

This section summarizes the analytical testing results that confirm the identity, purity, and
quality of a specific batch of Indinavir-d6. The data is presented in a clear, tabular format for
ease of comparison against specifications.
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Test Specification Result Methodology
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Note: The results presented here are representative and may vary between different batches

and suppliers. An example CoA for a similar compound, Atazanavir-d6, showed comparable

data points.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of results in a research

setting. This section outlines the typical experimental protocols used to generate the data

presented in the CoA.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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HPLC is a cornerstone technique for assessing the purity of pharmaceutical compounds. A
typical method for analyzing Indinavir and related compounds is as follows:

 Instrumentation: A standard HPLC system equipped with a UV detector.
Column: Keystone BetaBasic C4 column (250 x 3 mm i.d.).[5]

Mobile Phase: A mixture of acetonitrile and 50 mmol/L ammonium formate buffer (pH 4.1) in
a 52:48 ratio (by volume).[5]

Flow Rate: 0.5 mL/min.[5]
Column Temperature: 40°C.[5]
Detection: UV detection at 218 nm.[5]

Sample Preparation: The Indinavir-d6é standard is dissolved in a suitable solvent, such as
methanol or acetonitrile, to a known concentration.

Analysis: The sample is injected into the HPLC system, and the resulting chromatogram is
analyzed. The purity is calculated based on the area of the principal peak relative to the total
area of all peaks.

Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is employed to confirm the molecular weight of Indinavir-dé and to
determine its isotopic purity. An LC-MS/MS method is commonly used.

Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (LC-
MS/MS).

lonization Mode: Positive ion electrospray ionization (ESI+).
Monitoring Mode: Multiple Reaction Monitoring (MRM).[6]

lon Transitions: For Indinavir, the transition m/z 614/421 is monitored. For the deuterated
internal standard (Indinavir-d6), the transition would be m/z 620/421, accounting for the six

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10620574/
https://pubmed.ncbi.nlm.nih.gov/10620574/
https://pubmed.ncbi.nlm.nih.gov/10620574/
https://pubmed.ncbi.nlm.nih.gov/10620574/
https://pubmed.ncbi.nlm.nih.gov/10620574/
https://www.benchchem.com/product/b1140607?utm_src=pdf-body
https://www.benchchem.com/product/b1140607?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11275438/
https://www.benchchem.com/product/b1140607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

deuterium atoms. Note: A different source suggests a transition of 628/421 for an internal
standard, which may have a different deuteration pattern.[6]

o Sample Preparation: The sample is dissolved in an appropriate solvent and infused into the
mass spectrometer. For plasma samples, a protein precipitation step with acetonitrile is
typically performed.[6]

e Analysis: The mass spectrum will confirm the presence of the parent ion corresponding to
the molecular weight of Indinavir-d6. The isotopic distribution is determined by examining
the relative intensities of the ions corresponding to different numbers of deuterium atoms (dO
to d6).

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

NMR spectroscopy provides detailed information about the chemical structure of the molecule,
confirming the identity and integrity of the compound.

 Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz).[7]

o Solvent: Deuterated dimethyl sulfoxide (DMSO-d6) is a common solvent for Indinavir and its
salts.[7]

o Analysis: Both *H and 13C NMR spectra are acquired. The chemical shifts, splitting patterns,
and integration of the peaks in the tH NMR spectrum, along with the chemical shifts in the
13C NMR spectrum, are compared to the expected structure of Indinavir. The presence of the
deuterium atoms in Indinavir-d6 would result in the absence of specific proton signals that
are present in the spectrum of non-deuterated Indinavir.

Visualizations: Workflows and Mechanisms

Diagrams are provided to visually represent the experimental workflows and the mechanism of
action of Indinauvir.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Indinavir-d6: A Technical Guide to its Certificate of
Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1140607#indinavir-d6-certificate-of-analysis-

explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Indinavir
https://assets.lgcstandards.com/sys-master%2Fpdfs%2Fh0d%2Fha3%2F10846839570462%2FCOA_TRC-A790056-25MG_TRC-A790056-BULK_13-VKU-167-2_en.pdf
https://pubmed.ncbi.nlm.nih.gov/10620574/
https://pubmed.ncbi.nlm.nih.gov/10620574/
https://pubmed.ncbi.nlm.nih.gov/11275438/
https://pubmed.ncbi.nlm.nih.gov/11275438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12406264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12406264/
https://www.benchchem.com/product/b1140607#indinavir-d6-certificate-of-analysis-explained
https://www.benchchem.com/product/b1140607#indinavir-d6-certificate-of-analysis-explained
https://www.benchchem.com/product/b1140607#indinavir-d6-certificate-of-analysis-explained
https://www.benchchem.com/product/b1140607#indinavir-d6-certificate-of-analysis-explained
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1140607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

